Cas no 1211535-48-6 (5-Methyl-4-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 5-Methyl-4-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1211535-48-6
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1006417
• Update Time: 2023-08-03

5-Methyl-4-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-methyl-4-(trifluoromethyl)-
• 2-Pyridinecarboxylic acid, 5-methyl-4-(trifluorome
• 5-Methyl-4-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-4-3-12-6(7(13)14)2-5(4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： UIJVSBRJTWKTEC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NC=C1C)(F)F

Computed Properties

• Exact Mass: 205.035
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2